Few investigations have considered comprehensive deformation constraints when calculating thermal stress of concrete slab. In this paper, the comprehensive and refined non-linear deformation constraints model of concrete slab is firstly proposed by setting non-linear spring elements at bottom and side of the slab and the capacity of shear load transfer across joints is considered as well. The results show that thermal stresses calculated by refined non-linear deformation constraints model are in good consistent with experimental results. The foundation reaction modulus has little effect on thermal stresses, but has a significant effect on gap between slab and its foundation. The stiffer base results in higher curling stresses at bottom of slab, and the types of base have an important effect on frictional resistance in horizontal direction at bottom of slab. The larger shear stiffness of joints will increase thermal stresses and shear force along joints but decrease deflections of slab.

The extraction and recovery of bitumens from bituminous mixtures is an important procedure in the paving industry. This work achieves to evaluate the rheological, permanent deformation and fatigue tests to calibration of the recovery procedure in the rotary evaporator. The protocol was divided in bitumens of known properties with laboratory aging and bitumens of unknown properties subjected to field aging. The materials were subjected to different distillation times and tested chemically, rheologically and for damage by fatigue and permanent deformation. The results indicated that the chemical FTIR test was not sensitive in capturing the presence of residual solvent in the bituminous materials due to low concentrations after recovery. The joint analysis of the |G*|, Jnr at 3.2 kPa of the MSCR and the Nf of the LAS test were consistent for determining the distillation times in the rotary evaporator to result in the absence of residual solvent and additional aging.

The adaptation of traditional roads (tRoads) into electrified roads (eRoads) generally requires the inclusion of a charging unit (CU) in the pavement. In this study, the structural behaviour of a conductive eRoad is assessed using 2-D FEM simulations, and compared to the behaviour of a tRoad. Thermal and mechanical loadings representative of field configurations were applied and the relaxation response of the bituminous mixtures was calculated. Resulted strain and stress fields indicated a differential thermomechanical behaviour of the eRoad components. Strain and stress concentrations due to daily temperature fluctuations were pronounced near the interface with the CU. Traditional parameters obtained at the bottom of the bituminous layer were found similar for tRoad and eRoad. It is concluded that the development of new failure criteria is necessary to predict the service life of eRoads, in order to consider the thermally-induced strain and the impact of the volumetric rearrangement of the CU.

An improved Remaining Service Life (RSL) prediction model of slab based on strain gauge data was presented in this paper. Numerical simulation models were developed to analyse the responses on airfield pavement slabs for more than 10,935 loading scenarios. Then, the bottom transverse strains of the slab, as well as the slab thickness, elastic modulus of the slab, base thickness and elastic modulus of the base, were used to calculate the Cumulative Damage Factor (CDF) of the slab. The slab was divided into different strips to accurately locate the failure zone. The RSL of the slab calculated by the model developed were compared with result of the FAARFIELD software. The results showed that the RSL prediction method proposed in this paper is within 5% of the results of FAARFIELD. Furthermore, the constructed model for predicting the RSL of slabs can capture the failure regions of airfield runways.

Asphalt concrete layers deteriorate by traffic, environmental conditions, and material-related properties. While there have been studies on asphalt crack performance, research on fatigue life is still limited since they are mostly based on laboratory experiments. The main objective of this study is to assess the life span and crack performance of an innovative base layer material containing 40% RAP. It is accomplished by analysing the data collected from a constructed test pavement using a full-scale accelerated traffic load simulator MLS10. Significant instrumentation was embedded in the surface and base layers. Experimental campaigns were conducted with around 1 100 000 cumulative load passes applied to the base course under different climatic conditions. Based on the findings, the fatigue life and the crack position are determined for the base layer. Base course material with a recycled binder ratio of 40% survived 800 000 load cycles in severe thermal conditions before crack initiation.

When the old cement concrete pavement continues to be used for widening, compared with the new construction, there are some prominent challenges, such as non-uniform support of the new and old subgrades, additional settlement of the old subgrade caused by the widened new subgrade, and gap between the tie-bar added to the old pavement slab and the concrete. To reveal the difference in the mechanical behaviour of the widened and new cement concrete pavement structures under vehicle load, a finite element model of the cement concrete pavement widening is established with the use of KENSLABS computer programme. The influence weight of non-uniform support of old and new subgrades, additional settlement of new subgrade to old subgrade and gap between tie-bar added within old pavement slab and concrete on deflection in cement concrete pavement widening is clarified, and the control measures for the deflection are proposed.

This paper studies moisture damage resistance from the perspective of adhesion. The old asphalt in reclaimed asphalt pavement (RAP) is recovered using the extraction method, centrifugal impurity removal and distillation recovery method. Effects of an asphalt rejuvenator on the physical and rheological properties of new and old asphalt are studied. The surface free energy (SFE) parameters of asphalt and aggregate are measured and calculated using the sessile drop and vapour adsorption methods, respectively. The cohesion and adhesive bond energy, and the moisture stability index ER value of asphalt and aggregate, are calculated based on the Good-van Oss-Chaudhury (GvOC) theoretical system. The results show that the addition of an asphalt rejuvenator has a significant recovery effect on the physical and rheological properties of old asphalt. When the content of the asphalt rejuvenator is 4%, it can be restored to the level of new asphalt. When the content of the asphalt rejuvenator is between 3% and 4%, it is similar to that of new asphalt. However, the asphalt rejuvenator has a negative effect on the high-temperature and adhesion properties of new asphalt.

Changes in soil performance due to freeze–thaw cycles can lead to subsidence or swelling of asphalt, which will have a significant impact on road safety performance. The present study aims to stabilize sulfated fine-grained soil containing organic matter with waste from glass raw material production factory and to investigate the effects of Freeze–Thaw cycles on soil properties. First, to examine the effect of adding waste to the base soil before applying the F-T cycle, three compounds containing 5, 10, and 15% of waste were investigated. The results revealed that compounds containing 10, 5, and 15% of waste had the highest shear strength and CBR, respectively. Then, to investigate the effect of F-T cycles, UCS, triaxial tests, and CBR were performed for samples containing 5 and 10% waste with 90-day curing. After applying 4 different F-T cycles (3, 6, 9, and 12 cycles), while reducing the shear strength and CBR number of stabilized samples, the axial strain values showed an ascending trend. The resilience modulus was also calculated using the CBR results, indicating that in the stabilized samples, before and after the cycle, the recommended values of the standards were met. Thus, according to the results obtained for compounds containing 10% of waste, it was found that this waste can be used to reduce the amount of traditional stabilizers such as anti-sulfate cement or lime in cold regions to improve sulfated soils containing organic matter.

This paper is aimed to validate the trend between thermal-related parameters and field-measured thermal cracking. Field thermal cracking is collected from four projects with twelve pavement sections. The material properties include creep compliance m-value and tensile strength of mixture, and asphalt low-temperature performance grade (PG). A lower value of m-value and tensile strength leads to a higher thermal cracking, while the low-temperature PG has the contrary trend. One or even several material properties cannot fully characterize field thermal cracking for all projects. Then the change of material properties, pavement structures, and climatic conditions are considered in three-dimensional finite element models (FEM). The aging effect of material properties attributes to the increase of thermal stress. The placement of chip seal could greatly reduce the aging rate, and the thicker pavement result in less thermal stress. Both material property and thickness are important design factors for thermal cracking resistance.

New fog seal material has been developed using emulsified asphalt (EA) modified by composite agents including waterborne epoxy resin (WER), waterborne polyurethane (WPU), waterborne acrylic resin (WAR) or cement, to address the shortcomings of conventional fog seal material in terms of poor durability and adhesion. Test results showed that the new material was uniformly dispersed and stable to store, with improved pullout strength by 2-4 times, a water permeability coefficient close to zero and slight reduction in British Pendulum Number when comparing the fog seal with or without fine sand. The suggested composition is between 50-70% cationic EA, 15-25% WER, 10-20% WPU and 0-5% WAR, with a spraying amount of 0.6-0.7 kg/m2 along with a ratio of 100 modified emulsions, 8 cement, and 25-40 sand. This modified emulsion can easily be sprayed as fog seal material with or without sand.